Cas no 1105252-41-2 (2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide)

• Product Name: 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide
• CAS No: 1105252-41-2
• MF: C₂₁H₂₄N₄O₃S
• MW: 412.505263328552
• CID: 5752851
• PubChem ID: 30859318
• Update Time: 2025-06-07

2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethoxy-N-(2-(4-methylpiperazin-1-yl)benzo[d]thiazol-6-yl)benzamide
• 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide
• AKOS024506887
• F5324-0185
• VU0641961-1
• 1105252-41-2

• Inchi： 1S/C21H24N4O3S/c1-24-8-10-25(11-9-24)21-23-17-6-4-14(12-19(17)29-21)22-20(26)16-13-15(27-2)5-7-18(16)28-3/h4-7,12-13H,8-11H2,1-3H3,(H,22,26)
• InChI Key： UUNCDTFPCSCCAV-UHFFFAOYSA-N
• SMILES： S1C2C=C(C=CC=2N=C1N1CCN(C)CC1)NC(C1C=C(C=CC=1OC)OC)=O

Computed Properties

• Exact Mass: 412.15691181g/mol
• Monoisotopic Mass: 412.15691181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide

Introduction to 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide (CAS No. 1105252-41-2)

2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide, also known by its CAS number 1105252-41-2, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzothiazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and neuroprotective properties. The unique structural features of this compound, particularly the presence of the 4-methylpiperazin-1-yl and dimethoxy groups, contribute to its potential therapeutic applications.

The chemical structure of 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide is characterized by a benzothiazole core linked to a benzamide moiety through a nitrogen atom. The 4-methylpiperazin-1-yl group imparts additional complexity and functionality to the molecule, enhancing its ability to interact with specific biological targets. The presence of the dimethoxy substituents on the benzene ring further modulates the compound's physicochemical properties, such as solubility and lipophilicity.

Recent research has focused on the pharmacological properties of 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide. Studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been found to possess antitumor effects by inducing apoptosis in cancer cells and inhibiting angiogenesis. These findings suggest that 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide may have potential as a therapeutic agent for various inflammatory and cancer-related conditions.

In the context of neuroprotection, recent studies have explored the ability of 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide to protect neurons from oxidative stress and neurodegenerative processes. Research has demonstrated that this compound can reduce neuronal cell death and improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease. These neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The pharmacokinetic profile of 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide has also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable distribution profile, allowing it to reach target tissues effectively. The compound is metabolized primarily in the liver through cytochrome P450 enzymes, with metabolites being excreted via both renal and biliary routes. These pharmacokinetic properties make it a promising candidate for further development as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide. Early-phase trials have demonstrated that the compound is well-tolerated at therapeutic doses with minimal adverse effects. Ongoing phase II trials are focusing on its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, phase I/II trials are exploring its antitumor activity in various types of cancer.

The synthesis of 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-yl]benzamide involves several steps that require precise control over reaction conditions to ensure high yield and purity. Key synthetic strategies include the formation of the benzothiazole core through cyclization reactions and the introduction of functional groups such as the 4-methylpiperazin-1-yl moiety via nucleophilic substitution reactions. Advanced purification techniques such as column chromatography and recrystallization are employed to obtain the final product with high purity.

In conclusion, 2,5-dimethoxy-N-[2-(4-methylpiperazin-1-yl)-1,3-benzothiazol-6-y l]benzamide (CAS No. 1105252 - 4 - 0 - 8) strong > is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmacology. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical potential, this compound holds significant promise for improving patient outcomes in various medical conditions. p >